Forvisirvat

• CAS: 2135638-06-9
• Molecular Formula: C19H17ClN2O6
• Molecular Weight: 404.8 g/mol
• InChI: InChI=1S/C19H17ClN2O6/c1-8-5-10(23)6-13(26-4)19(8)17(24)14-12(25-3)7-11(15(20)16(14)28-19)18-22-21-9(2)27-18/h6-8H,5H2,1-4H3/t8-,19+/m1/s1
• InChIKey: MIHSWFYCAJWPIS-YLVJLNSGSA-N

Forvisirvat (SP-624) Overview

Forvisirvat (CAS 2135638-06-9), also known as SP-624, is a synthetic small molecule and a first-in-class, orally active, and brain-penetrant selective activator of the sirtuin 6 (SIRT6) enzyme . Its mechanism of action is epigenetic, enhancing SIRT6's deacetylase activity on histone peptides and intact nucleosomes (e.g., H3K9 and H3K18), which in turn modulates gene expression, metabolism, and DNA repair [1]. Forvisirvat is an investigational new molecular entity with a primary development focus on neuropsychiatric disorders, having advanced to Phase II/III clinical trials for Major Depressive Disorder (MDD) and Phase I/II for Schizophrenia [2]. While preliminary in vitro data suggest antiviral activity against both DNA and RNA viruses, the most robust and clinically advanced evidence base for Forvisirvat is in the context of its SIRT6-activating, epigenetic mechanism [3].

1 Clinical-stage SIRT6 activator tool compound for CNS research

2 Reported brain penetration and qEEG pharmacodynamic biomarker engagement

3 SIRT6 deacetylase activation in biochemical pathway studies

• [1] Rigdon G, et al. Phase 1, Single-Center, Double-Blind, Randomized, Placebo-Controlled Studies of the Safety, Tolerability, and Pharmacokinetics of Single and Multiple Ascending Oral Doses of the Sirtuin 6 Activator SP-624 in Healthy Adults. Clin Pharmacol Drug Dev. 2025 Jan;14(1):18-25. View Source
• [2] AdisInsight (Springer). Forvisirvat - Sirtsei Pharmaceuticals Drug Profile. View Source
• [3] Web Data Commons. Forvisirvat Antiviral Activity Data. View Source

Why Forvisirvat Cannot Be Substituted

Forvisirvat is not substitutable by generic SIRT6 modulators or standard-of-care antidepressants. Most SIRT6 activators, such as MDL-800, UBCS039, and natural compounds like cyanidin or quercetin, are preclinical tools with undefined clinical profiles, no human pharmacokinetic (PK) data, and no established safety record . In contrast, Forvisirvat has completed multiple Phase 1 and Phase 2 human clinical trials, demonstrating a well-characterized PK profile, including dose-proportional exposure and defined food effects, and a benign safety profile in over 300 participants [1]. Critically, its clinical efficacy for MDD shows a novel sex-specific pattern—demonstrating significant symptom reduction exclusively in female patients—a pharmacodynamic effect not shared by other antidepressants or SIRT6 modulators [2]. Therefore, substituting Forvisirvat with another compound would mean using an uncharacterized, preclinical molecule lacking the established human pharmacology and unique clinical differentiation that define Forvisirvat's current value proposition.

Human PK MDL-800, UBCS039 and 12q lack human pharmacokinetic data; exposure extrapolation may not transfer

Brain access Polyphenol-based sirtuin modulators (e.g., resveratrol) show poor brain penetration; CNS target engagement may not replicate

Clinical context No other SIRT6 activator provides human clinical-stage research validation; psychiatric endpoint context may not transfer

• [1] Rigdon G, et al. Phase 1, Single-Center, Double-Blind, Randomized, Placebo-Controlled Studies of the Safety, Tolerability, and Pharmacokinetics of Single and Multiple Ascending Oral Doses of the Sirtuin 6 Activator SP-624 in Healthy Adults. Clin Pharmacol Drug Dev. 2025 Jan;14(1):18-25. View Source
• [2] Raskin J, et al. A phase 2, multicenter, double-blind, randomized, placebo-controlled study of the safety and efficacy of forvisirvat (SP-624) in the treatment of adults with major depressive disorder. Curr Med Res Opin. 2025 Sep;41(9):1723-1734. View Source

Forvisirvat Differentiation Evidence

Clinical-Stage Validation

Forvisirvat has defined human pharmacokinetic (PK) parameters from multiple Phase 1 studies, whereas comparators like MDL-800, UBCS039, and CL5D are preclinical tools with no human PK data available [1]. In a single-ascending-dose (SAD) study, Forvisirvat achieved a maximum plasma concentration (Cmax) that exceeded the predicted target plasma concentration of 3.28 ng/mL at all tested doses (3, 10, and 30 mg) . This establishes a clear, data-driven basis for clinical dose selection that is entirely absent for other SIRT6 activators.

Clinical-stage validation

Head-to-head

Phase 2 completed; Phase 2b/3 ongoing (vs. preclinical-only comparators)

Only SIRT6 activator with human clinical research context

Data to verify: All comparators remain in preclinical discovery; no psychiatric clinical data available

Evidence Dimension	Clinical Pharmacokinetics (PK)
Target Compound Data	Cmax exceeds 3.28 ng/mL at 3, 10, and 30 mg doses. Area under the curve (AUC) and Cmax increase dose-proportionally. A food effect results in significantly lower Cmax, later Tmax, and comparable AUC.
Comparator Or Baseline	MDL-800, UBCS039, CL5D, Cyanidin, Quercetin
Quantified Difference	Human PK data available vs. No human PK data available. Cmax > 3.28 ng/mL vs. undefined.
Conditions	Phase 1 clinical trials (SP-624-101 and SP-624-102) in healthy adult humans.

Why This Matters

Possession of human PK data de-risks procurement for clinical research and differentiates Forvisirvat as a clinical-stage asset, as opposed to a preclinical probe.

• [1] Rigdon G, et al. Phase 1, Single-Center, Double-Blind, Randomized, Placebo-Controlled Studies of the Safety, Tolerability, and Pharmacokinetics of Single and Multiple Ascending Oral Doses of the Sirtuin 6 Activator SP-624 in Healthy Adults. Clin Pharmacol Drug Dev. 2025 Jan;14(1):18-25. View Source

Sex-Specific Antidepressant Efficacy

In a Phase 2 study (NCT04479852) of 317 adults with moderate to severe MDD, the overall treatment group showed no significant difference from placebo on the primary endpoint (change in MADRS score) [1]. However, a post-hoc analysis revealed a novel, sex-specific effect: female participants treated with Forvisirvat 20 mg daily for 4 weeks experienced significant overall improvement in depressive symptoms, whereas male participants did not [1]. This sex-specific pharmacodynamic response is a unique differentiator not observed with standard antidepressants like SSRIs or newer agents like esketamine.

Sex-specific endpoint

Head-to-head

3.9-point greater MADRS reduction vs. placebo (p=0.008) in female subgroup

Female-specific depression model endpoint context

Post-hoc analysis (n=205 females); male subgroup showed no significant effect

Evidence Dimension	Clinical Efficacy (MADRS Score Reduction)
Target Compound Data	Significant reduction in MADRS score in female patients (post-hoc analysis). No significant difference in male patients.
Comparator Or Baseline	Placebo; Standard Antidepressants (e.g., SSRIs, Esketamine)
Quantified Difference	Significant improvement in females vs. no improvement in males for Forvisirvat. This sex-specificity is not a primary feature of other antidepressants.
Conditions	Phase 2, multicenter, double-blind, randomized, placebo-controlled study (NCT04479852) in adults with moderate to severe MDD.

Why This Matters

This evidence positions Forvisirvat as a potential first targeted therapy for a specific, high-prevalence MDD patient subpopulation (females), a unique value proposition in the antidepressant landscape.

• [1] Raskin J, et al. A phase 2, multicenter, double-blind, randomized, placebo-controlled study of the safety and efficacy of forvisirvat (SP-624) in the treatment of adults with major depressive disorder. Curr Med Res Opin. 2025 Sep;41(9):1723-1734. View Source

Oral Pharmacokinetic Profile

In a 4-week Phase 2 trial of 317 MDD patients, Forvisirvat (20 mg daily) demonstrated a benign safety profile [1]. No serious adverse events were reported in the Forvisirvat-treated group [1]. The incidence of the most common treatment-emergent adverse event, headache, was numerically lower in the Forvisirvat group (8.1%) compared to the placebo group (11.5%) [1]. Discontinuation rates due to adverse events were similar between Forvisirvat (3.7%) and placebo (3.2%) [1]. This clinical tolerability data in a patient population is a key differentiator from preclinical SIRT6 activators, for which no human safety data exists.

Oral PK profile

Class-level

Cmax >3.28 ng/mL at all oral doses tested; dose-proportional AUC

Human PK exposure model context for oral dosing research

Phase 1 SAD/MAD studies; no human PK data for other SIRT6 activators

Evidence Dimension	Safety and Tolerability
Target Compound Data	0 serious adverse events; Headache: 8.1%; Discontinuation due to AE: 3.7%
Comparator Or Baseline	Placebo (N=156); Preclinical SIRT6 activators (e.g., MDL-800, UBCS039, CL5D)
Quantified Difference	Forvisirvat vs. Placebo: Serious AEs: 0% vs. 0%; Headache: 8.1% vs. 11.5%; Discontinuation: 3.7% vs. 3.2%. Human safety data available for Forvisirvat vs. none for preclinical comparators.
Conditions	Phase 2, multicenter, double-blind, randomized, placebo-controlled study (NCT04479852) in adults with MDD.

Why This Matters

Demonstrated human safety and tolerability in a target patient population is essential for advancing clinical research and distinguishes Forvisirvat as a de-risked clinical candidate.

• [1] Raskin J, et al. A phase 2, multicenter, double-blind, randomized, placebo-controlled study of the safety and efficacy of forvisirvat (SP-624) in the treatment of adults with major depressive disorder. Curr Med Res Opin. 2025 Sep;41(9):1723-1734. View Source

Brain Penetration and qEEG Target Engagement

Forvisirvat is characterized as an 'orally active' and 'brain-penetrant' small molecule, a property essential for its development in neuropsychiatric indications [1]. Its clinical development path, using oral daily dosing (e.g., 20 mg), confirms its human oral bioavailability [2]. In contrast, most other reported SIRT6 activators, including UBCS039 (EC50 38 µM), MDL-800 (EC50 10.3 µM), cyanidin, and quercetin, lack any clinical data confirming their oral bioavailability or brain penetration in humans [3]. This functional attribute, validated in humans, is a critical differentiator for any program considering in vivo or clinical studies.

Brain penetration & qEEG

Head-to-head

Increased beta power, decreased delta power vs. placebo after single 20 mg dose

CNS target engagement biomarker context

SP-624-103 study (n=12); polyphenol-based sirtuin modulators lack comparable data

Evidence Dimension	Human Oral Bioavailability & Brain Penetration
Target Compound Data	Orally active and brain-penetrant in humans; 20 mg daily oral dose used in Phase 2 trials.
Comparator Or Baseline	MDL-800, UBCS039, Cyanidin, Quercetin, CL5D
Quantified Difference	Human oral bioavailability confirmed vs. No human oral bioavailability data.
Conditions	Human clinical trials (Phase 1 and 2) and preclinical animal models.

Why This Matters

Confirmed human oral bioavailability is a non-negotiable requirement for most CNS drug development programs and a key advantage for Forvisirvat over other SIRT6 modulators.

• [1] TargetMol. Forvisirvat (SP-624) Product Information. CAS 2135638-06-9. View Source
• [2] Raskin J, et al. A phase 2, multicenter, double-blind, randomized, placebo-controlled study of the safety and efficacy of forvisirvat (SP-624) in the treatment of adults with major depressive disorder. Curr Med Res Opin. 2025 Sep;41(9):1723-1734. View Source
• [3] Adooq. UBCS039 Datasheet. CAS 358721-70-7. View Source

Forvisirvat Research Applications

Female-Specific MDD Models

Forvisirvat is uniquely positioned for clinical trials investigating the epigenetic basis of MDD in females. The Phase 2 evidence of a sex-specific efficacy signal [1] supports its use as an interventional tool in studies designed to validate this novel pharmacodynamic effect. A confirmatory Phase 2b/3 trial (NCT06254612) is already underway with a primary endpoint focused on female patients, demonstrating a clear, evidence-based path for this specific application [1].

qEEG-Driven CNS Biomarker Discovery

As the first SIRT6 activator to enter human clinical trials, Forvisirvat serves as a critical chemical probe for translational research [2]. Its well-characterized human PK/PD and safety profile make it the only suitable SIRT6 activator for clinical studies exploring the role of this epigenetic mechanism in other SIRT6-implicated conditions, such as schizophrenia, neurodegenerative diseases, or metabolic disorders, where preclinical data suggest potential [3].

SIRT6 Biochemical Reference Standard

For research programs requiring an orally bioavailable, brain-penetrant SIRT6 modulator with established human safety and PK data, Forvisirvat is the only viable option [2]. Its progression to Phase II/III trials de-risks it compared to other SIRT6 activators like UBCS039 or MDL-800, which lack any human data and are therefore unsuitable for clinical-stage research or as benchmarks for in vivo studies aiming for translational relevance [4].

Application

Selection Property

Validation Focus

Sex-specific depression model studies

SIRT6 pathway engagement in female models

MADRS endpoint response and epigenetic marker context

CNS pharmacodynamic biomarker studies

qEEG beta/delta power modulation

Neural synchronization and cortical activation endpoints

SIRT6 deacetylase assay development

Biochemical activation benchmark

Assay reproducibility and SAR context

Oral CNS tool compound benchmarking

Characterized human PK and brain exposure

Once-daily oral dosing and brain penetration endpoints

• [1] Raskin J, et al. A phase 2, multicenter, double-blind, randomized, placebo-controlled study of the safety and efficacy of forvisirvat (SP-624) in the treatment of adults with major depressive disorder. Curr Med Res Opin. 2025 Sep;41(9):1723-1734. View Source
• [2] Rigdon G, et al. Phase 1, Single-Center, Double-Blind, Randomized, Placebo-Controlled Studies of the Safety, Tolerability, and Pharmacokinetics of Single and Multiple Ascending Oral Doses of the Sirtuin 6 Activator SP-624 in Healthy Adults. Clin Pharmacol Drug Dev. 2025 Jan;14(1):18-25. View Source
• [3] AdisInsight (Springer). Forvisirvat - Sirtsei Pharmaceuticals Drug Profile. View Source
• [4] Adooq. UBCS039 Datasheet. CAS 358721-70-7. View Source